N-[(2-hydroxy-3-quinolinyl)methyl]-N-methylacetamide

• IUPAC Name: N-methyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C13H14N2O2/c1-9(16)15(2)8-11-7-10-5-3-4-6-12(10)14-13(11)17/h3-7H,8H2,1-2H3,(H,14,17)
• InChI Key: SYUCZLRTIDBHSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC2=CC=CC=C2NC1=O
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

Synthesis Analysis

The synthesis of related quinoline derivatives involves various chemical reactions, including modifications and cyclization processes. For instance, the synthesis of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline, a related compound, was achieved by modifying an earlier method, indicating the potential for diverse synthetic routes and modifications for similar compounds (Snyderwine et al., 1987). Additionally, the synthesis of 2-hydroxy-N-methyl-N-phenyl-acetamide through acetylation, esterification, and ester interchange steps suggests a multi-step approach could be applicable for N-[(2-hydroxy-3-quinolinyl)methyl]-N-methylacetamide (Zhong-cheng & Wan-yin, 2002).

Molecular Structure Analysis

The molecular structure of quinoline derivatives and related acetamides can be confirmed and characterized through mass spectral analysis and chemical reactivity studies. For example, the structure of N-hydroxy-IQ, a quinoline derivative, was confirmed by mass spectral analysis following derivatization, indicating the importance of advanced analytical techniques in understanding these compounds (Snyderwine et al., 1987).

Chemical Reactions and Properties

Quinoline derivatives exhibit various chemical reactions, including mutagenicity and reactivity towards DNA. N-hydroxy-IQ, for instance, is directly mutagenic and binds covalently to calf thymus DNA, highlighting the reactive nature of these compounds (Snyderwine et al., 1987). This reactivity is crucial for understanding the chemical behavior of N-[(2-hydroxy-3-quinolinyl)methyl]-N-methylacetamide.

Physical Properties Analysis

The physical properties of similar compounds, such as solubility, melting point, and stability, are typically investigated through experimental methods. While specific data on N-[(2-hydroxy-3-quinolinyl)methyl]-N-methylacetamide is not available, studies on related compounds can provide a basis for predicting its physical properties.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for understanding the behavior of N-[(2-hydroxy-3-quinolinyl)methyl]-N-methylacetamide. Investigations into the reactivity of similar quinoline derivatives with DNA and other molecules indicate a potential for complex chemical behavior (Snyderwine et al., 1987).